Cas no 72419-30-8 (Ethyl 4-hydroxy-2-isopropylpyrimidine-5-carboxylate)

• Product Name: Ethyl 4-hydroxy-2-isopropylpyrimidine-5-carboxylate
• CAS No: 72419-30-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD11047085
• CID: 4657836
• Update Time: 2025-06-13

Ethyl 4-hydroxy-2-isopropylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-hydroxy-2-isopropylpyrimidine-5-carboxylate
• ethyl 6-oxo-2-propan-2-yl-1H-pyrimidine-5-carboxylate
• STL582091
• SB59773
• ethyl 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate
• ethyl 6-oxo-2-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylate
• 5-pyrimidinecarboxylic acid, 4-hydroxy-2-(1-methylethyl)-, ethyl ester
• Ethyl 4-hydroxy-2-isopropylpyrimidine-5-carboxylate

• MDL： MFCD11047085
• Inchi： 1S/C10H14N2O3/c1-4-15-10(14)7-5-11-8(6(2)3)12-9(7)13/h5-6H,4H2,1-3H3,(H,11,12,13)
• InChI Key： UNLGDDICUOMAIG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C(C)C)NC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 0.7
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 4-hydroxy-2-isopropylpyrimidine-5-carboxylate

Recent Advances in the Study of Ethyl 4-hydroxy-2-isopropylpyrimidine-5-carboxylate (CAS: 72419-30-8)

Ethyl 4-hydroxy-2-isopropylpyrimidine-5-carboxylate (CAS: 72419-30-8) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and related disciplines.

The compound's structural features, including the pyrimidine core and the ethyl carboxylate moiety, make it a versatile scaffold for the design of novel bioactive molecules. Recent research has explored its role as an intermediate in the synthesis of more complex pharmaceutical agents, particularly those targeting enzymes and receptors involved in various disease pathways. The isopropyl group at the 2-position and the hydroxyl group at the 4-position are believed to contribute to its unique physicochemical properties and binding affinity.

One of the key areas of investigation has been the compound's potential as a building block for kinase inhibitors. Kinases are a major target in drug discovery, particularly for cancer and inflammatory diseases. Preliminary studies suggest that derivatives of Ethyl 4-hydroxy-2-isopropylpyrimidine-5-carboxylate exhibit moderate inhibitory activity against certain kinase families, although further optimization is required to enhance potency and selectivity.

In addition to its role in kinase inhibition, recent publications have highlighted the compound's utility in the synthesis of antiviral agents. The pyrimidine scaffold is a common feature in many antiviral drugs, and researchers are exploring how modifications to the Ethyl 4-hydroxy-2-isopropylpyrimidine-5-carboxylate structure could lead to new treatments for viral infections. Computational modeling and in vitro assays have been employed to evaluate its binding interactions with viral proteins.

Another promising avenue of research involves the compound's potential as a precursor for the development of antimicrobial agents. Studies have shown that pyrimidine derivatives often exhibit broad-spectrum antimicrobial activity, and Ethyl 4-hydroxy-2-isopropylpyrimidine-5-carboxylate is no exception. Recent work has focused on synthesizing and testing analogs of this compound against a panel of bacterial and fungal strains, with some derivatives showing promising results.

The synthesis of Ethyl 4-hydroxy-2-isopropylpyrimidine-5-carboxylate has also been a topic of recent interest. Researchers have developed more efficient and scalable methods for its production, including one-pot reactions and catalytic processes that improve yield and reduce waste. These advancements are critical for ensuring the compound's availability for further research and potential commercial applications.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacological properties. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo efficacy testing, and further exploration of its therapeutic potential in various disease models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance our understanding of this compound and its derivatives.

In conclusion, Ethyl 4-hydroxy-2-isopropylpyrimidine-5-carboxylate (CAS: 72419-30-8) represents a valuable scaffold in medicinal chemistry with diverse potential applications. Recent studies have shed light on its synthetic routes, biological activities, and therapeutic possibilities, paving the way for future investigations. As research continues, this compound may play an increasingly important role in the development of new drugs for a range of diseases.